Cas no 98875-37-7 (1,3,2-Benzodioxaborole, 2-octyl-)

• Product Name: 1,3,2-Benzodioxaborole, 2-octyl-
• CAS No: 98875-37-7
• MF: C₁₄H₂₁BO₂
• MW: 232.126344442368
• CID: 750445
• Update Time: 2023-08-03

1,3,2-Benzodioxaborole, 2-octyl- Chemical and Physical Properties

Names and Identifiers

• 1,3,2-Benzodioxaborole, 2-octyl-
• 2-octyl-1,3,2-benzodioxaborole
• 2-Octyl-2H-1,3,2-benzodioxaborole

• Inchi： 1S/C14H21BO2/c1-2-3-4-5-6-9-12-15-16-13-10-7-8-11-14(13)17-15/h7-8,10-11H,2-6,9,12H2,1H3
• InChI Key： DTEWYFLNXKZSHA-UHFFFAOYSA-N
• SMILES： O1B(CCCCCCCC)OC2C=CC=CC1=2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 196
• Topological Polar Surface Area: 18.5

Experimental Properties

• PSA: 18.46000
• LogP: 4.30650